Cas no 1897174-27-4 ({1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine)

• Product Name: {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine
• CAS No: 1897174-27-4
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 5806992
• PubChem ID: 117369664
• Update Time: 2025-06-08

{1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine
• 1897174-27-4
• {1-[2-fluoro-5-(trifluoromethyl)phenyl]cyclobutyl}methanamine
• EN300-1963281

• Inchi： 1S/C12H13F4N/c13-10-3-2-8(12(14,15)16)6-9(10)11(7-17)4-1-5-11/h2-3,6H,1,4-5,7,17H2
• InChI Key： GNDVAUZRSRXJEU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine

Introduction to {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine (CAS No. 1897174-27-4)

{1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine, with the CAS number 1897174-27-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclobutyl ring, a fluorinated phenyl group, and an amine functional group. The combination of these structural elements imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine is C₁₃H₁₃F₄N, and its molecular weight is approximately 263.24 g/mol. The presence of the trifluoromethyl group (CF₃) and the fluorine atom on the phenyl ring significantly influences the compound's electronic properties, solubility, and reactivity. These features are crucial for optimizing the compound's pharmacological profile and enhancing its potential therapeutic effects.

In recent years, {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity in various biological assays, including enzyme inhibition, receptor binding, and cellular assays. For instance, studies have demonstrated that it can effectively modulate specific enzymes involved in metabolic pathways, making it a potential candidate for treating metabolic disorders.

One of the key areas of interest for {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine is its potential as an inhibitor of certain kinases. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. Preclinical studies have shown that this compound can selectively inhibit specific kinases, thereby disrupting aberrant signaling pathways and potentially leading to therapeutic benefits.

Beyond its enzymatic activities, {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine has also been investigated for its effects on receptor-mediated processes. Receptors are proteins that bind to specific ligands and trigger cellular responses. Research has indicated that this compound can interact with certain receptors, such as G protein-coupled receptors (GPCRs), which are important targets for drug development. By modulating receptor activity, {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine may offer new avenues for treating conditions such as pain and neurological disorders.

The pharmacokinetic properties of {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine have also been evaluated to ensure its suitability as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended target in sufficient concentrations while minimizing adverse effects.

In addition to its potential therapeutic applications, {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine has been explored for use in chemical biology research. Its unique structure makes it an excellent tool for probing biological systems and understanding the mechanisms underlying various physiological processes. For example, researchers have used this compound to study protein-protein interactions and signal transduction pathways in cells.

The synthesis of {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine has been optimized to ensure high yields and purity. Various synthetic routes have been developed, each with its own advantages in terms of efficiency and scalability. These methods typically involve multi-step reactions that incorporate advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and selective functional group transformations.

In conclusion, {1-2-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine (CAS No. 1897174-27-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers specific chemical and biological properties that make it a valuable lead compound for drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as an important molecule in the development of novel treatments for various diseases.